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Compound of Interest

Compound Name: Ethyl mandelate

Cat. No.: B1671685

An In-depth Technical Guide to Ethyl Mandelate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of ethyl mandelate (CAS No: 774-40-
3), a significant ester of mandelic acid. It details its physicochemical properties, spectroscopic
data, synthesis methodologies, applications in research and drug development, and essential
safety information. This document is intended to be a valuable resource for professionals in the
chemical and pharmaceutical sciences, offering detailed experimental protocols and structured
data presentation to facilitate its use in laboratory and industrial settings.

Introduction

Ethyl mandelate, with the CAS number 774-40-3, is an organic compound that serves as a
crucial intermediate in the synthesis of various pharmaceuticals and fine chemicals.[1] As the
ethyl ester of mandelic acid, it possesses a chiral center, making it a valuable building block in
asymmetric synthesis.[1] Its applications span from being a key component in the production of
active pharmaceutical ingredients (APISs) to its use as a flavoring agent. This guide aims to
provide an in-depth technical resource on ethyl mandelate for researchers and professionals
in drug development.

Physicochemical Properties
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A thorough understanding of the physicochemical properties of ethyl mandelate is
fundamental for its application and handling. These properties are summarized in the table

below.
Property Value Reference
CAS Number 774-40-3 [2]
Molecular Formula C10H1203 [2]
Molecular Weight 180.20 g/mol [2]
Appearance Co?orless. to.white solid, semi-
solid, or liquid
Melting Point 24-27 °C
Boiling Point 253-255 °C
Density 1.13 g/cm3 (at 20 °C)
Refractive Index 1.5136 (at 25 °C)
Solubility Soluble in Methanol
Flash Point 93°C
Storage Temperature Below +30°C

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of ethyl mandelate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

« 'H NMR (CDCls, 400 MHz) & (ppm): 7.41 (m, 2H, Ar-H), 7.32 (m, 3H, Ar-H), 5.14 (s, 1H, CH-
OH), 4.20 (g, J=7.1 Hz, 2H, OCH2CHs), 3.95 (d, J=5.5 Hz, 1H, OH), 1.17 (t, J=7.1 Hz, 3H,
OCH2CHs).

Infrared (IR) Spectroscopy
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The IR spectrum of ethyl mandelate exhibits characteristic absorption bands corresponding to
its functional groups. Key peaks include a broad band around 3400-3500 cm~! for the hydroxyl
(-OH) group, a strong absorption at approximately 1730-1750 cm~1 for the ester carbonyl
(C=0) stretching, and peaks in the 1600-1450 cm™~1 region for the aromatic C=C stretching.

Synthesis of Ethyl Mandelate

Ethyl mandelate can be synthesized through several routes, with the most common being the
Fischer esterification of mandelic acid and enzymatic synthesis.

Fischer Esterification

The Fischer esterification is a classic and widely used method for the synthesis of esters from
carboxylic acids and alcohols, catalyzed by a strong acid.

Materials:

e Mandelic acid

e Absolute ethanol

o Concentrated sulfuric acid (H2SOa)

o Saturated sodium bicarbonate (NaHCOs) solution
e Anhydrous sodium sulfate (Na2S0a4)

o Ethyl acetate

e Deionized water

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve mandelic acid in an excess of absolute ethanol (e.g., a 5 to 10-fold molar
excess).
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» Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (typically 1-2%
of the mass of mandelic acid) to the solution while stirring.

o Reflux: Heat the reaction mixture to reflux and maintain it for 2-4 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up:
o After the reaction is complete, cool the mixture to room temperature.
o Remove the excess ethanol under reduced pressure using a rotary evaporator.
o Dissolve the residue in ethyl acetate.

o Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize
the sulfuric acid catalyst. Repeat the washing until no more gas evolution is observed.

o Wash the organic layer with deionized water and then with brine.

e Drying and Purification:

[¢]

Dry the organic layer over anhydrous sodium sulfate.

[¢]

Filter off the drying agent.

[e]

Evaporate the solvent under reduced pressure to obtain the crude ethyl mandelate.

o

The crude product can be further purified by vacuum distillation.

Work-up:
1. Evaporate excess Ethanol
2. Dissolve in Ethyl Acetate
3. Wash with NaHCOs
4. Wash with H20 & Brine

Mandelic Acid +
Ethanol (excess) +
H2S0a4 (catalyst)

Reflux
(2-4 hours)

Dry with NazSOD—»[\/acuum Distillation Pure Ethyl Mandelate

Click to download full resolution via product page

Caption: Fischer esterification workflow for ethyl mandelate synthesis.
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Enzymatic Synthesis

Enzymatic methods offer a green and highly selective alternative for the synthesis of chiral

compounds like ethyl mandelate. Lipases are commonly employed for the kinetic resolution of

racemic mandelic acid or its esters.

Materials:

Racemic ethyl mandelate
Immobilized lipase (e.g., Novozym 435 from Candida antarctica)
Anhydrous organic solvent (e.g., toluene or hexane)

An acyl donor (e.g., vinyl acetate)

Procedure:

Reaction Setup: In a sealed flask, dissolve racemic ethyl mandelate and the acyl donor in
the anhydrous organic solvent.

Enzyme Addition: Add the immobilized lipase to the reaction mixture.

Incubation: Incubate the mixture at a controlled temperature (e.g., 40-50 °C) with constant
shaking or stirring.

Monitoring: Monitor the progress of the reaction by chiral High-Performance Liquid
Chromatography (HPLC) to determine the enantiomeric excess (ee) of the unreacted ester
and the newly formed ester.

Termination and Purification:

o Once the desired conversion (typically around 50% for kinetic resolution) is reached, filter
off the immobilized enzyme. The enzyme can often be washed and reused.

o Evaporate the solvent from the filtrate under reduced pressure.
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o Separate the unreacted ethyl mandelate enantiomer from the acylated product by column
chromatography.

Reactants

Acyl Donor
(e.g., Vinyl Acetate)

| |

(R,S)-Ethyl Mandelate

Immobilized Lipase
(e.g., Novozym 435)

Products at ~50% Conversion

(S)-Ethyl Mandelate

(unreacted) — (R)-Acylated Ethyl Mandelate

| |

v v

Chromatographic Separation

'

(S)-Ethyl Mandelate + (R)-Ethyl Mandelat
(after hydrolysis of the acylated form)

Click to download full resolution via product page

Caption: Pathway for the enzymatic kinetic resolution of ethyl mandelate.

Applications in Drug Development and Research

Ethyl mandelate is a valuable intermediate in the pharmaceutical industry due to its chiral
nature. It serves as a building block for the synthesis of more complex chiral molecules,
including active pharmaceutical ingredients. Its applications include:

» Synthesis of Chiral APIs: Used in the synthesis of enantiomerically pure drugs, where one
enantiomer has the desired therapeutic effect while the other may be inactive or cause
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adverse effects.

o Asymmetric Synthesis: Employed as a starting material or a chiral auxiliary in various
asymmetric reactions to introduce chirality into a target molecule.

o Research Chemical: Utilized in academic and industrial research to explore new synthetic
methodologies and to develop novel compounds with potential biological activity.

Safety and Handling

Ethyl mandelate requires careful handling in a laboratory or industrial setting.

Hazard Identification

e GHS Classification: Causes serious eye irritation.
 Signal Word: Warning
e Hazard Statements: H319: Causes serious eye irritation.
e Precautionary Statements:

o P264: Wash skin thoroughly after handling.

o P280: Wear eye protection/face protection.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P337 + P313: If eye irritation persists: Get medical advice/attention.

Toxicological Information

o Acute Oral Toxicity: LD50 (Mouse): 3750 mg/kg. The substance is considered to have low
toxicity after a single ingestion.

Handling and Storage

» Handling: Avoid contact with eyes, skin, and clothing. Use in a well-ventilated area.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Store below
+30°C.

Conclusion

Ethyl mandelate is a versatile and important chemical intermediate with significant
applications in the pharmaceutical industry and organic synthesis. This technical guide has
provided a comprehensive overview of its properties, synthesis, applications, and safety. The
detailed experimental protocols and structured data are intended to assist researchers and
drug development professionals in the effective and safe utilization of this compound.
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Caption: Interrelationships of ethyl mandelate's core technical aspects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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